molecular formula C7H11NO2S B8306601 6-Isothiocyanatohexanoic acid

6-Isothiocyanatohexanoic acid

Cat. No.: B8306601
M. Wt: 173.24 g/mol
InChI Key: HPOLGIXOQGDPRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Isothiocyanatohexanoic acid is a useful research compound. Its molecular formula is C7H11NO2S and its molecular weight is 173.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11NO2S

Molecular Weight

173.24 g/mol

IUPAC Name

6-isothiocyanatohexanoic acid

InChI

InChI=1S/C7H11NO2S/c9-7(10)4-2-1-3-5-8-6-11/h1-5H2,(H,9,10)

InChI Key

HPOLGIXOQGDPRI-UHFFFAOYSA-N

Canonical SMILES

C(CCC(=O)O)CCN=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

Carbon disulfide (0.26 mL, 4.4 mmol) was added to a mixture comprising 6-aminohexanoic acid (0.20 g, 1.5 mmol), tetrahydrofuran (1.0 mL), water (1.0 mL) and triethylamine (0.51 mL, 3.6 mmol), followed by stirring at room temperature for 44 hours. The obtained reaction mixture was dropwise added to a tetrahydrofuran (1.0 mL) solution of iodine (0.41 g, 1.6 mmol) over a period of 5 minutes at 0° C., followed by stirring at 0° C. for further two hours. Thereafter, 1M hydrochloric acid (1.5 mL) and sodium sulfite (38 mg, 0.30 mmol) were added and mixed. Then, ethyl acetate (6 mL) was added, and the organic layer was separated and concentrated under reduced pressure to dryness. To the obtained residue, a solvent mixture of hexane (3 mL) and ethyl acetate (3 mL) was added and thoroughly mixed, and an insoluble matter was filtered off. Then, the filtrate was concentrated under reduced pressure to dryness to obtain 6-isothiocyanatohexanoic acid as an orange oil (0.26 g, yield: 98%, and 1H-NMR spectrum showed no distinct by-product). LC-MS ES-172 (retention time: 19.3 min, condition 3).
Quantity
0.26 mL
Type
reactant
Reaction Step One
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.51 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step Two
Quantity
38 mg
Type
reactant
Reaction Step Two
Quantity
6 mL
Type
solvent
Reaction Step Three
Quantity
0.41 g
Type
reactant
Reaction Step Four
Quantity
1 mL
Type
solvent
Reaction Step Four

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